Cas no 885217-95-8 (4-Oxazolethiol, 4,5-dihydro-)

• Product Name: 4-Oxazolethiol, 4,5-dihydro-
• CAS No: 885217-95-8
• MF: C₃H₅NOS
• MW: 103.142899274826
• CID: 4292112
• PubChem ID: 86240400
• Update Time: 2025-04-24

4-Oxazolethiol, 4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolethiol, 4,5-dihydro-
• DTXSID60873510
• 4,5-Dihydro-1,3-oxazole-4-thiol
• 885217-95-8

• Inchi： 1S/C3H5NOS/c6-3-1-5-2-4-3/h2-3,6H,1H2
• InChI Key： PZROVYLPRVHDQG-UHFFFAOYSA-N
• SMILES： SC1COC=N1

Computed Properties

• Exact Mass: 103.00918496g/mol
• Monoisotopic Mass: 103.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 73.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 22.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines